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Compound of Interest

Compound Name: (+)-isononyl acetate

Cat. No.: B1147620

In the intricate world of perfumery, acetate esters are indispensable for their ability to impart a
wide range of fruity and floral notes. This guide provides a detailed comparison of the
performance of (+)-isononyl acetate against other commonly used acetate esters, namely
linalyl acetate, benzyl acetate, and ethyl acetate. This analysis is supported by available
physicochemical data and established experimental protocols to offer a comprehensive
resource for researchers, scientists, and fragrance development professionals.

Olfactory Profile and Physicochemical Properties

The olfactory character of an acetate ester is a primary determinant of its application in
fragrance compositions. The following table summarizes the key olfactory descriptors and
physicochemical properties of (+)-isononyl acetate and its counterparts. These properties,
particularly vapor pressure and the logarithm of the octanol-water partition coefficient (logP),
are critical indicators of the ester's volatility, tenacity, and substantivity.
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(+)-Isononyl .
Feature Linalyl Acetate Benzyl Acetate Ethyl Acetate

Acetate
CAS Number 40379-24-6[1] 115-95-7 140-11-4 141-78-6
Molecular Weight

186.29[1] 196.29 150.17 88.11[2]
(g/mol)

Fruity, floral, Sweet, fruity,

) Sweet, floral,
woody with tea, Floral, lavender- ] o ) ethereal,
] ) ) jasmine-like with o
Odor Profile powdery, and like, slightly reminiscent of
) ) pear and banana )
orris root notes. citrusy.[3] pineapple and
undertones.[3]

[1] pear.[4][5]

Vapor Pressure ~0.158
_ ~0.111 ~0.18 93.2
(mmHg at 25°C) (estimated)
logP 4.1[1] 3.93 1.96 0.73[2]
Odor Life on
) ] ~13 hours[6] Moderate Poor ~0.16 hours

Smelling Strip
Volatility Head/Heart[1] Top/Heart Top/Heart Head[2]

Performance Comparison in Perfumery

The performance of a fragrance ingredient is a multifaceted concept encompassing its odor

intensity, longevity (substantivity), and diffusion. While direct comparative studies with

standardized methodologies are limited, the following analysis is based on available data and

established principles in perfumery.

Odor Intensity and Threshold:

The odor threshold, the lowest concentration at which a substance can be detected, is a crucial

measure of its potency. While a specific odor threshold for (+)-isononyl acetate is not readily

available in the reviewed literature, its complex and multifaceted aroma profile suggests a

moderate to high impact. Ethyl acetate, by contrast, has a documented detection threshold of 5

parts per billion.[2] The perceived intensity of these esters in a composition is also dependent

on their concentration and interaction with other ingredients.
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Longevity and Substantivity:

Longevity, or substantivity, refers to the duration for which a fragrance ingredient remains
perceptible on a substrate, such as skin or a smelling strip. This is inversely related to the
compound's volatility, which can be inferred from its vapor pressure and molecular weight.

e (+)-Isononyl Acetate, with its relatively low estimated vapor pressure and higher molecular
weight, exhibits good tenacity, lasting approximately 13 hours on a smelling strip.[6] Its
higher logP value also suggests greater affinity for less polar substrates like skin,
contributing to its longevity.

» Linalyl Acetate has a moderate longevity.
o Benzyl Acetate is known for its relatively poor tenacity.

o Ethyl Acetate is highly volatile, as indicated by its high vapor pressure and low molecular
weight, resulting in a very short odor life of around 0.16 hours on a smelling strip.

Diffusion:

Diffusion relates to the ability of a fragrance molecule to travel through the air, influencing its
"sillage" or the tralil it leaves. Highly volatile compounds with high vapor pressures, such as
ethyl acetate, have high diffusion and are typically used as top notes that provide the initial
impression of a fragrance. In contrast, less volatile ingredients like (+)-isononyl acetate have
lower diffusion and contribute to the heart and base of a perfume, providing structure and
longevity.

Experimental Protocols

To ensure objective and reproducible comparisons of fragrance ingredients, standardized
experimental protocols are essential. The following outlines key methodologies for evaluating
the performance of acetate esters.

Gas Chromatography-Olfactometry (GC-O)

This technique is instrumental in characterizing the odor profile of individual components within
a complex mixture.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1147620?utm_src=pdf-body
https://www.perfumersworld.com/view.php?pro_id=9FC01313
https://www.benchchem.com/product/b1147620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Methodology:

o Sample Preparation: A solution of the acetate ester in a suitable solvent (e.g., ethanol) is
prepared.

« Injection: A small volume of the sample is injected into the gas chromatograph.

o Separation: The components of the sample are separated based on their boiling points and
interactions with the stationary phase of the GC column.

o Detection: The effluent from the GC column is split. One portion goes to a standard detector
(e.g., a mass spectrometer for identification), and the other is directed to a sniffing port.

o Olfactory Analysis: A trained sensory panelist or "nose" sniffs the effluent at the sniffing port
and provides a description of the odor and its intensity at different retention times.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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